BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: LipidTREX 50
Transfection Reagent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lipid 50

Cat. No.: B15596700

For Researchers, Scientists, and Drug Development Professionals

Introduction

LipidTREX 50 is a novel, proprietary cationic lipid-based transfection reagent designed for the
efficient and reproducible delivery of nucleic acids into a wide range of eukaryotic cells. Its
unique formulation ensures high transfection efficiency, minimal cytotoxicity, and suitability for
various downstream applications, including recombinant protein expression, gene function
studies, and the production of viral vectors. This document provides detailed protocols and
application notes to enable researchers to achieve optimal results with LipidTREX 50.

Lipids are essential components of cell membranes and play crucial roles in cellular processes
such as signaling and energy storage.[1][2][3][4][5][6][7] In the context of cell culture and
biotechnology, lipid-based formulations have become indispensable tools for introducing
foreign genetic material into cells.[8][9][10][11] Cationic lipids, such as those in LipidTREX 50,
form complexes with negatively charged nucleic acids. These lipid-DNA complexes, or
lipoplexes, can then fuse with the cell membrane to deliver their cargo into the cytoplasm.

Principle of Lipid-Based Transfection

The mechanism of transfection with LipidTREX 50 involves several key steps. The cationic lipid
molecules electrostatically interact with the negatively charged phosphate backbone of nucleic
acids (e.g., plasmid DNA), leading to the formation of condensed, positively charged
complexes. These lipoplexes are then introduced to the cells in culture, where they associate
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with the negatively charged cell surface and are subsequently internalized, primarily through
endocytosis. Once inside the endosome, the cationic lipids are thought to facilitate the release
of the nucleic acid cargo into the cytoplasm, a critical step for successful transfection. The
nucleic acid can then travel to the nucleus for transcription (in the case of DNA) or be
translated directly in the cytoplasm (in the case of mMRNA).
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Day 1: Cell Seeding

Seed cells to be 70-90% confluent
at time of transfection

Day 2: Transfection

Dilute 2.5 pg plasmid DNA
in 250 pL serum-free medium

'

Dilute 5-7.5 pL LipidTREX 50
in 250 pL serum-free medium

i

(Combine diluted DNA and LipidTREX 50)

i

Incubate for 15-20 minutes
at room temperature

l

Add 500 pL of compleg

to cells in each well

Day 3-4:v Analysis

Gncubate cells for 24-72 hours)

Assay for gene expression
(e.g., Western blot, fluorescence microscopy)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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